Diethyl 2-((2,2-dichloro-3-oxocyclobutyl)methyl)malonate
Cat. No. B8325010
M. Wt: 311.15 g/mol
InChI Key: VDZGRSHYXZIWEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09427442B2
Procedure details
To a stirred suspension of Cu.Zn (1.771 g, 13.73 mmol) and diethyl 2-allylmalonate (1.084 mL, 5.49 mmol) in anhydrous Et2O (20 mL) at reflux was added a solution of phosphorus oxychloride (1.127 mL, 12.09 mmol) and 2,2,2-trichloroacetyl chloride (1.357 mL, 12.09 mmol) in Et2O (10 mL) dropwise through an addition funnel over 2 h. The resulting mixture was then heated at reflux overnight. After cooling to room temperature, the mixture was filtered through CELITE® and washed with EtOAc. The filtrate was concentrated and the residue was purified by silica gel column chromatography (80 g, EtOAc/hexane=0-50%) to afford Intermediate S-1A (1.59 g, 93%). 1H NMR (400 MHz, chloroform-d) δ 4.32-4.23 (m, 4H), 3.58 (dd, J=8.9, 6.1 Hz, 1H), 3.47-3.32 (m, 1H), 3.16-2.92 (m, 2H), 2.51 (ddd, J=14.3, 7.2, 6.1 Hz, 1H), 2.40-2.25 (m, 1H), 1.36-1.30 (m, 6H).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([CH:4]([C:10]([O:12][CH2:13][CH3:14])=[O:11])[C:5]([O:7][CH2:8][CH3:9])=[O:6])[CH:2]=[CH2:3].P(Cl)(Cl)(Cl)=O.[Cl:20][C:21]([Cl:26])(Cl)[C:22](Cl)=[O:23]>CCOCC.[Cu].[Zn]>[Cl:20][C:21]1([Cl:26])[C:22](=[O:23])[CH2:3][CH:2]1[CH2:1][CH:4]([C:10]([O:12][CH2:13][CH3:14])=[O:11])[C:5]([O:7][CH2:8][CH3:9])=[O:6] |f:4.5|
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Inputs
Step One
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Name
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|
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Quantity
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1.127 mL
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Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Name
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|
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Quantity
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1.357 mL
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Type
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reactant
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Smiles
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ClC(C(=O)Cl)(Cl)Cl
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CCOCC
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Step Two
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Name
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Quantity
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1.084 mL
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Type
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reactant
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Smiles
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C(C=C)C(C(=O)OCC)C(=O)OCC
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CCOCC
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Name
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Quantity
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1.771 g
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Type
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catalyst
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Smiles
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[Cu].[Zn]
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The resulting mixture was then heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux overnight
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Duration
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8 (± 8) h
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FILTRATION
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Type
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FILTRATION
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Details
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the mixture was filtered through CELITE®
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WASH
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Type
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WASH
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Details
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washed with EtOAc
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by silica gel column chromatography (80 g, EtOAc/hexane=0-50%)
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CUSTOM
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Type
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CUSTOM
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Details
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to afford Intermediate S-1A (1.59 g, 93%)
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Outcomes
Product
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Name
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|
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Type
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Smiles
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ClC1(C(CC1=O)CC(C(=O)OCC)C(=O)OCC)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
